5-Bromo-1,2-dihydroisoquinolin-3(4H)-one

• IUPAC Name: 5-bromo-2,4-dihydro-1H-isoquinolin-3-one
• InChI: InChI=1S/C9H8BrNO/c10-8-3-1-2-6-5-11-9(12)4-7(6)8/h1-3H,4-5H2,(H,11,12)
• InChI Key: WOZHKYNPYPMEPS-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CNC1=O)C=CC=C2Br
• Molecular Formula: C9H8BrNO
• Molecular Weight: 226.07 g/mol
• CAS No.: 1780872-90-3

Description

5-Bromo-1,2-dihydroisoquinolin-3(4H)-one is a useful research compound. Its molecular formula is C9H8BrNO and its molecular weight is 226.073. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• 5-Bromo-1,2-dihydroisoquinolin-3(4H)-one is a product of the bromination of isoquinoline, which can be achieved using various acids and brominating agents. This process demonstrates the sensitivity to the choice of brominating agent, acid, temperature, and concentration (Brown & Gouliaev, 2004).

Biological Evaluation and Molecular Docking

• Research has explored the synthesis of various compounds related to this compound, evaluating their potential anticancer properties against different human cell lines. Molecular docking studies help to understand the binding motifs of these compounds within certain enzymes (Agbo et al., 2015).

Application in Synthesis of Aporphines

• The compound plays a role in the radical cyclization of bromobenzylisoquinolines, leading to the synthesis of aporphines and related compounds. This process opens new routes for synthesizing diverse chemical structures (Estévez et al., 1994).

Synthesis of Hydrogenated Thiazoloisoquinolines

• This compound is involved in the preparation of dihydro- and tetrahydro-thiazoloisoquinolines, which are synthesized from dihydroisoquinoline derivatives. These compounds are studied for their spectral characteristics (Rozwadowska & Sulima, 2001).

Prodrug System Development

• It has been used in the development of bioreductively activated prodrug systems. These systems aim for selective drug delivery to hypoxic tissues, showcasing the compound's potential in targeted therapy (Parveen et al., 1999).

Synthesis of Pyrroloisoquinolines

• The compound is instrumental in the synthesis of pyrroloisoquinolines, where it reacts with activated alkynes to form stable tetrahydropyrroloisoquinolinium ylides. This process is important for creating substituted dihydropyrroloisoquinolines (Voskressensky et al., 2010).